Cas no 1600306-09-9 (2-bromo-4-ethyl-1,3-oxazole)

• Product Name: 2-bromo-4-ethyl-1,3-oxazole
• CAS No: 1600306-09-9
• MF: C₅H₆BrNO
• MW: 176.01124048233
• MDL: MFCD28397705
• CID: 5171209
• PubChem ID: 112756757
• Update Time: 2025-07-22

2-bromo-4-ethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-bromo-4-ethyl-
• 2-bromo-4-ethyl-1,3-oxazole

• MDL： MFCD28397705
• Inchi： 1S/C5H6BrNO/c1-2-4-3-8-5(6)7-4/h3H,2H2,1H3
• InChI Key： SJMPARYLBJMBSD-UHFFFAOYSA-N
• SMILES： O1C=C(CC)N=C1Br

Additional information on 2-bromo-4-ethyl-1,3-oxazole

Professional Introduction to 2-bromo-4-ethyl-1,3-oxazole (CAS No. 1600306-09-9)

2-bromo-4-ethyl-1,3-oxazole (CAS No. 1600306-09-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. The compound's core structure, featuring a 1,3-oxazole ring, combined with the presence of both bromo and ethyl substituents, makes it a versatile intermediate for synthesizing various biologically active molecules. This introduction aims to provide an in-depth exploration of the compound's properties, potential applications, and its relevance in contemporary pharmaceutical research.

The 1,3-oxazole ring is a heterocyclic aromatic compound characterized by its stability and reactivity, which are highly valuable in medicinal chemistry. The presence of an oxygen atom within the ring imparts polarity and hydrogen bonding capabilities, enhancing the compound's interaction with biological targets. In contrast, the bromo substituent introduces a halogen atom that can participate in various chemical reactions such as cross-coupling reactions, which are pivotal in drug development. The ethyl group, on the other hand, adds bulk to the molecule and can influence its pharmacokinetic properties.

Recent advancements in pharmaceutical research have highlighted the importance of 2-bromo-4-ethyl-1,3-oxazole as a key intermediate in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo moiety allows for easy functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. This flexibility has been exploited to create derivatives with enhanced binding affinity and selectivity towards specific biological targets.

The compound's significance extends beyond its role as a synthetic building block. Research has shown that modifications to the 1,3-oxazole core can lead to compounds with improved pharmacological profiles. For example, derivatives of 2-bromo-4-ethyl-1,3-oxazole have been investigated for their potential antimicrobial properties. The combination of the bromine atom and the ethyl group creates a scaffold that can interact with bacterial enzymes or cell membranes, disrupting essential biological processes. Such findings underscore the compound's potential as a lead compound for developing new antibiotics.

In addition to its applications in oncology and antimicrobial research, 2-bromo-4-ethyl-1,3-oxazole has shown promise in neurological disorders. The oxazole ring's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery. Recent studies have explored its derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromo substituent facilitates further derivatization into more complex molecules that can modulate neurotransmitter systems or inhibit pathological protein aggregation.

The synthesis of 2-bromo-4-ethyl-1,3-oxazole itself is an intriguing aspect of organic chemistry. Traditional methods involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, modern catalytic techniques have improved efficiency and yield significantly. For instance, transition metal-catalyzed reactions now allow for more streamlined syntheses of halogenated oxazoles like this one. These advancements not only make the compound more accessible but also open doors for exploring novel synthetic pathways.

The environmental impact of producing and utilizing 2-bromo-4-ethyl-1,3-oxazole is another critical consideration. As pharmaceutical intermediates are often subjected to rigorous safety standards, sustainable practices are being developed to minimize waste and reduce hazardous byproducts. Green chemistry principles are being applied to optimize synthetic routes, ensuring that production processes align with ecological regulations while maintaining high yields and purity standards.

Future directions in research may focus on expanding the chemical space around 2-bromo-4-ethyl-1,3-oxazole by introducing additional functional groups or exploring different heterocyclic systems. Computational modeling techniques are increasingly being employed to predict how structural modifications will affect biological activity. These tools can accelerate the discovery process by identifying promising candidates before they are synthesized in the lab.

In conclusion,2-bromo-4-ethyl-1,3 oxazole (CAS No 1600306 09 9) represents a fascinating compound with diverse applications in pharmaceutical chemistry Its unique structural features make it valuable for synthesizing biologically active molecules particularly those targeting cancers inflammatory diseases antimicrobial infections and neurological disorders As research continues this compound will likely play an even greater role in drug discovery highlighting its importance as both a synthetic intermediate and a lead structure for novel therapeutics